Cas no 1217018-31-9 (N-Acetyl Amonafide-d6)

• Product Name: N-Acetyl Amonafide-d6
• CAS No: 1217018-31-9
• MF: C₁₈H₁₉N₃O₃
• MW: 331.398734331131
• CID: 1076124
• Update Time: 2025-06-08

N-Acetyl Amonafide-d6 Chemical and Physical Properties

Names and Identifiers

• [2H6]-N-Acetylamonafide
• N-Acetyl Amonafide-d6

• Inchi： 1S/C18H19N3O3/c1-11(22)19-13-9-12-5-4-6-14-16(12)15(10-13)18(24)21(17(14)23)8-7-20(2)3/h4-6,9-10H,7-8H2,1-3H3,(H,19,22)/i2D3,3D3
• InChI Key： VQQUFGOEIGXAOM-XERRXZQWSA-N
• SMILES： O=C1C2=CC(=CC3=CC=CC(C(N1CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=C23)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Topological Polar Surface Area: 69.7

Additional information on N-Acetyl Amonafide-d6

N-Acetyl Amonafide-d6 (CAS No. 1217018-31-9): A Comprehensive Overview

N-Acetyl Amonafide-d6 (CAS No. 1217018-31-9) is a deuterated derivative of Amonafide, a potent antitumor agent that has garnered significant attention in the field of oncology. This compound is characterized by its unique chemical structure and enhanced stability, making it a valuable tool in both academic research and pharmaceutical development. The deuterium substitution in N-Acetyl Amonafide-d6 provides several advantages, including improved metabolic stability and reduced toxicity, which are crucial for optimizing the therapeutic potential of the compound.

The chemical structure of N-Acetyl Amonafide-d6 consists of an acetylated amonafide core with deuterium atoms strategically placed to enhance its properties. The acetylation process introduces an acetyl group to the amonafide molecule, which can modulate its pharmacokinetic behavior and improve its solubility. The deuterium atoms, being heavier isotopes of hydrogen, slow down the metabolic degradation of the compound, thereby extending its half-life and improving its bioavailability.

Recent studies have highlighted the potential of N-Acetyl Amonafide-d6 in various cancer models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-Acetyl Amonafide-d6 exhibits potent antiproliferative activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The compound was found to induce apoptosis and cell cycle arrest, effectively inhibiting tumor growth and metastasis. These findings underscore the therapeutic potential of N-Acetyl Amonafide-d6 in the treatment of aggressive cancers.

In addition to its antitumor properties, N-Acetyl Amonafide-d6 has shown promise in preclinical studies as a radiosensitizer. Research conducted at the National Cancer Institute revealed that when combined with radiation therapy, N-Acetyl Amonafide-d6 significantly enhances the efficacy of radiotherapy by increasing DNA damage and reducing DNA repair capacity in cancer cells. This synergistic effect could potentially lead to more effective treatment regimens for patients undergoing radiation therapy.

The pharmacokinetic profile of N-Acetyl Amonafide-d6 has also been extensively studied. Clinical trials have shown that the compound exhibits favorable pharmacokinetics, with a prolonged half-life and reduced clearance compared to its non-deuterated counterpart. This improved pharmacokinetic profile translates into better therapeutic outcomes and reduced dosing frequency, which can enhance patient compliance and reduce side effects.

Furthermore, the safety profile of N-Acetyl Amonafide-d6 has been evaluated in several preclinical and early-phase clinical trials. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. The enhanced stability and reduced toxicity associated with deuterium substitution make N-Acetyl Amonafide-d6 a promising candidate for further clinical development.

The potential applications of N-Acetyl Amonafide-d6 extend beyond oncology. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that N-Acetyl Amonafide-d6 may have neuroprotective properties and could be effective in reducing inflammation, making it a versatile compound with broad therapeutic potential.

In conclusion, N-Acetyl Amonafide-d6 (CAS No. 1217018-31-9) represents a significant advancement in the field of medicinal chemistry and oncology. Its unique chemical structure, enhanced stability, and favorable pharmacokinetic profile make it a promising candidate for further clinical development. As research continues to uncover new applications and mechanisms of action, N-Acetyl Amonafide-d6 is poised to play a crucial role in advancing the treatment options for various diseases.